1-(3-chloro-2-methylphenyl)-4-(3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(3-chloro-2-methylphenyl)-5-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• InChI: InChI=1S/C19H17ClN6O2/c1-3-27-13-9-7-12(8-10-13)18-22-19(28-24-18)16-17(21)26(25-23-16)15-6-4-5-14(20)11(15)2/h4-10H,3,21H2,1-2H3
• InChI Key: JIXBYZAFJKVVBZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NOC(=N2)C3=C(N(N=N3)C4=C(C(=CC=C4)Cl)C)N
• Molecular Formula: C19H17ClN6O2
• Molecular Weight: 396.8 g/mol

Description

1-(3-chloro-2-methylphenyl)-4-(3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C19H17ClN6O2 and its molecular weight is 396.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Derivatives

The chemical synthesis of 1,2,4-triazole and 1,2,4-oxadiazole derivatives is a significant area of interest due to their potential biological activities. For example, Bektaş et al. (2007) discussed the synthesis of novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives, showcasing methods that could be applicable to the synthesis of the target compound (Bektaş et al., 2007). These synthetic pathways involve reactions of various ester ethoxycarbonylhydrazones with primary amines, which could be adapted to synthesize the compound .

Antimicrobial Activities

Compounds related to 1-(3-chloro-2-methylphenyl)-4-(3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine have been studied for their antimicrobial properties. Bektaş et al. (2007) reported that some newly synthesized 1,2,4-triazole derivatives exhibited good to moderate activities against various microorganisms (Bektaş et al., 2007). This indicates the potential for the compound of interest to possess similar antimicrobial capabilities, making it a candidate for further exploration in antimicrobial drug development.

Anticancer Evaluation

The synthesis and evaluation of 1,2,4-oxadiazole derivatives for their anticancer activity represent another critical area of application. Yakantham et al. (2019) synthesized a series of 1,2,4-oxadiazole derivatives and tested them against various human cancer cell lines, demonstrating their potential in cancer treatment (Yakantham et al., 2019). This suggests that our compound could also be explored for its anticancer properties, given its structural similarities with these biologically active molecules.